Cas no 1236254-72-0 (N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride)
N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
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- N-(TETRAHYDRO-2-FURANYLMETHYL)-2-PYRROLIDINECARBOXAMIDE HYDROCHLORIDE
- N-((Tetrahydrofuran-2-yl)methyl)pyrrolidine-2-carboxamide hydrochloride
- N-(oxolan-2-ylmethyl)pyrrolidine-2-carboxamide hydrochloride
- N-(Oxolan-2-ylmethyl)pyrrolidine-2-carboxamide;hydrochloride
- N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride
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- Inchi: 1S/C10H18N2O2.ClH/c13-10(9-4-1-5-11-9)12-7-8-3-2-6-14-8;/h8-9,11H,1-7H2,(H,12,13);1H
- InChI Key: MCIIHQFMCPQAIZ-UHFFFAOYSA-N
- SMILES: Cl.O1CCCC1CNC(C1CCCN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 208
- Topological Polar Surface Area: 50.4
N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM372310-1g |
N-((Tetrahydrofuran-2-yl)methyl)pyrrolidine-2-carboxamide hydrochloride |
1236254-72-0 | 95%+ | 1g |
$164 | 2023-11-21 | |
| Chemenu | CM372310-5g |
N-((Tetrahydrofuran-2-yl)methyl)pyrrolidine-2-carboxamide hydrochloride |
1236254-72-0 | 95%+ | 5g |
$491 | 2023-11-21 | |
| TRC | N045590-125mg |
N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride |
1236254-72-0 | 125mg |
$ 230.00 | 2022-06-03 | ||
| TRC | N045590-250mg |
N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride |
1236254-72-0 | 250mg |
$ 375.00 | 2022-06-03 |
N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride
N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride: An Overview of a Promising Compound in Medicinal Chemistry
N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride (CAS No. 1236254-72-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their biological activity and ability to modulate various physiological processes.
The chemical structure of N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride consists of a pyrrolidine ring attached to a tetrahydrofuran moiety, with an amide functional group and a hydrochloride salt. This combination of functional groups provides the compound with a range of physicochemical properties that make it suitable for various pharmaceutical applications. The tetrahydrofuran ring contributes to the compound's lipophilicity, while the amide group enhances its hydrogen bonding capabilities, which are crucial for interactions with biological targets.
Recent studies have highlighted the potential of N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. The researchers found that N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride effectively reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.
In addition to its neuroprotective properties, N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride has shown promise in the treatment of pain and inflammatory conditions. A preclinical study conducted by a team at the University of California, San Francisco, revealed that this compound acts as a selective inhibitor of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. The selective inhibition of COX enzymes by N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride suggests that it could be developed into a safer and more effective analgesic compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).
The pharmacokinetic profile of N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride has also been extensively studied. Research indicates that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Furthermore, its low toxicity and high therapeutic index make it an attractive candidate for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigation.
In conclusion, N-(Tetrahydro-2-furanylmethyl)-2-pyrrolidinecarboxamide hydrochloride (CAS No. 1236254-72-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting neurological disorders, pain, and inflammation. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry.
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